Cas no 34846-64-5 (quinoline-3-carbonitrile)
Quinoline-3-carbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with a cyano group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and materials science. Its electron-withdrawing nitrile group enhances reactivity, facilitating further functionalization via nucleophilic addition or cyclization reactions. The compound's stability and compatibility with diverse reaction conditions make it valuable for constructing complex molecular frameworks. Additionally, quinoline-3-carbonitrile serves as a precursor for biologically active derivatives, including kinase inhibitors and antimicrobial agents. Its well-defined chemical properties ensure reproducibility in research and industrial processes.
quinoline-3-carbonitrile structure
Product Name:quinoline-3-carbonitrile
CAS No:34846-64-5
MF:C10H6N2
MW:154.168041706085
MDL:MFCD00006766
CID:54328
PubChem ID:24850618
Update Time:2025-06-09
quinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile
- Quinoline-3-carbonitrile
- 3-Cyanoquinoline
- 3-CYANO-QUINOLINE
- 3-cyanoisoquinoline
- 3-quinolinenitrile
- Chinolin-3-carbonsauerenitril
- QZZYYBQGTSGDPP-UHFFFAOYSA-N
- NSC44644
- Quinoline-3-nitrile
- PubChem5827
- Quinolin-3-carbonitrile
- STL557454
- SBB056016
- BBL103644
- NE33407
- TRA0073897
- U710
- AB0019417
- TR
- TS-02059
- NSC-44644
- NSC 44644
- SB36763
- EN300-51131
- DTXSID70188400
- FT-0639216
- CS-W010935
- KDV
- BDBM50526481
- EINECS 252-248-6
- 6GHZ8PDL63
- NS00029738
- 34846-64-5
- J-019781
- MFCD00006766
- 3-Quinolinecarbonitrile, 98%
- AC-8732
- SY066101
- Z609090814
- CHEMBL4524183
- AKOS004910368
- SCHEMBL63442
- DTXCID60110891
- DB-014277
- quinoline-3-carbonitrile
-
- MDL： MFCD00006766
- Inchi： 1S/C10H6N2/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-5,7H
- InChI Key： QZZYYBQGTSGDPP-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 154.05300
- Monoisotopic Mass: 154.053098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.7
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White powder
- Density: 1.2100
- Melting Point: 108-110 °C (lit.)
- Boiling Point: 323.7 °C at 760 mmHg
- Flash Point: 323.7 °C at 760 mmHg
- Refractive Index: 1.654
- PSA: 36.68000
- LogP: 2.10648
- Solubility: Not determined
quinoline-3-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R20/21/22; R36/37/38
quinoline-3-carbonitrile Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
quinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UG352-200mg |
quinoline-3-carbonitrile |
34846-64-5 | 98% | 200mg |
￥177.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UG352-1g |
quinoline-3-carbonitrile |
34846-64-5 | 98% | 1g |
￥480.0 | 2022-02-28 | |
| Alichem | A189000356-5g |
3-Cyanoquinoline |
34846-64-5 | 98% | 5g |
$240.85 | 2023-09-02 | |
| Fluorochem | 068836-1g |
Quinoline-3-carbonitrile |
34846-64-5 | 97% | 1g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 068836-2.5g |
Quinoline-3-carbonitrile |
34846-64-5 | 97% | 2.5g |
￡63.00 | 2022-03-01 | |
| Fluorochem | 068836-5g |
Quinoline-3-carbonitrile |
34846-64-5 | 97% | 5g |
￡124.00 | 2022-03-01 | |
| Fluorochem | 068836-25g |
Quinoline-3-carbonitrile |
34846-64-5 | 97% | 25g |
￡433.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Q103605-5g |
quinoline-3-carbonitrile |
34846-64-5 | 98% | 5g |
¥980.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022101-5g |
quinoline-3-carbonitrile |
34846-64-5 | 98% | 5g |
￥1710 | 2024-05-24 | |
| Chemenu | CM110701-10g |
quinoline-3-carbonitrile |
34846-64-5 | 95% | 10g |
$294 | 2021-08-06 |
quinoline-3-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:34846-64-5)quinoline-3-carbonitrile
Order Number:A822436
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):413.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:34846-64-5)3-氰喹啉
Order Number:LE1711334
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
quinoline-3-carbonitrile Related Literature
-
Pouria Babaei,Javad Safaei-Ghomi RSC Adv. 2021 11 34724
-
Wen-Bo Yao,Xuan-Sheng Xie,Jun-Nan Liu,Jian-Wu Xie Org. Biomol. Chem. 2022 20 1982
-
3. Synthesis of 2-arylamino-3-cyanoquinolines via a cascade reaction through a nitrilium intermediateMani Ramanathan,Jing Wan,Yi-Hung Liu,Shie-Ming Peng,Shiuh-Tzung Liu Org. Biomol. Chem. 2020 18 975
-
4. Fused quinoline heterocycles I. First example of the 2,4-diazidoquinoline-3-carbonitrile and 1-aryl-1,5-dihydro-1,2,3,4,5,6-hexaazaacephenanthrylenes ring systemsRamadan A. Mekheimer J. Chem. Soc. Perkin Trans. 1 1999 2183
-
Ritush Kumar,Radhey M. Singh Org. Biomol. Chem. 2019 17 5990
34846-64-5 (quinoline-3-carbonitrile) Related Products
- 96631-87-7(1H-Indole-7-carbonitrile)
- 178396-18-4(7-methyl-1H-indole-5-carbonitrile)
- 816448-91-6(8-methylquinoline-4-carbonitrile)
- 5457-28-3(1H-indole-3-carbonitrile)
- 194490-13-6(1H-Indole-3-carbonitrile,5-methyl-)
- 34846-65-6(Isoquinoline-4-carbonitrile)
- 74316-57-7(5-Quinolinecarbonitrile, 8-methyl-)
- 83415-88-7(9H-Carbazole-1-carbonitrile)
- 35509-27-4(Quinoline-8-carbonitrile)
- 194490-23-8(6-methyl-1H-Indole-3-carbonitrile)
